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Compound of Interest

Compound Name: Schisantherin B

Cat. No.: B1681551 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

Schisantherin B is a bioactive lignan isolated from Schisandra chinensis. While research

explores its therapeutic potential, proper handling and disposal are paramount to ensure

laboratory safety and environmental protection. This guide provides a comprehensive overview

of the recommended procedures for the disposal of Schisantherin B, based on available

safety data and general laboratory best practices.

A review of available Safety Data Sheets (SDS) indicates that Schisantherin B is not classified

as a hazardous substance or mixture[1]. However, it is crucial to handle all laboratory

chemicals with a high degree of caution. The following procedures are based on general

principles of laboratory safety for non-hazardous chemical waste.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Schisantherin B.
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Property Value Source

Molecular Formula C₂₈H₃₄O₉ [1][2]

Molecular Weight 514.56 g/mol [1]

CAS Number 58546-55-7 [1][2][3]

Purity >98.0% (HPLC)

Solubility
DMF: 30 mg/ml, DMSO: 5

mg/ml, Ethanol: 2 mg/ml
[3]

Experimental Protocol: Step-by-Step Disposal
Procedure
This protocol outlines the recommended steps for the proper disposal of Schisantherin B in a

laboratory setting.

1. Personal Protective Equipment (PPE):

Wear standard laboratory attire, including a lab coat, safety glasses with side shields, and

nitrile gloves.

2. Waste Categorization:

Although not classified as hazardous, it is prudent to treat Schisantherin B waste as

chemical waste. Do not dispose of it down the drain or in regular trash.

Segregate waste containing Schisantherin B from other waste streams. This includes

unused solid material, contaminated consumables (e.g., pipette tips, weighing paper), and

solutions.

3. Solid Waste Disposal:

Collect all solid Schisantherin B waste, including residual powder and contaminated items,

in a clearly labeled, sealable container.
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The label should include the chemical name ("Schisantherin B Waste"), the primary hazard

(if any, in this case, "Non-hazardous chemical waste" is appropriate), and the date of

accumulation.

4. Liquid Waste Disposal:

Collect all solutions containing Schisantherin B in a designated, leak-proof, and clearly

labeled waste container.

The label should specify the contents, including the solvent used (e.g., "Schisantherin B in

DMSO").

Do not mix with other incompatible waste streams.

5. Decontamination:

Decontaminate any surfaces or equipment that have come into contact with Schisantherin
B using a suitable solvent (e.g., 70% ethanol), followed by a thorough cleaning with soap

and water.

Dispose of all cleaning materials (e.g., wipes, paper towels) as solid chemical waste.

6. Final Disposal:

Arrange for the disposal of the labeled waste containers through your institution's

Environmental Health and Safety (EHS) office or a licensed chemical waste disposal

contractor.

Follow all local, state, and federal regulations for chemical waste disposal.

Visualizing the Disposal Workflow
The following diagram illustrates the logical flow of the Schisantherin B disposal procedure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1681551?utm_src=pdf-body
https://www.benchchem.com/product/b1681551?utm_src=pdf-body
https://www.benchchem.com/product/b1681551?utm_src=pdf-body
https://www.benchchem.com/product/b1681551?utm_src=pdf-body
https://www.benchchem.com/product/b1681551?utm_src=pdf-body
https://www.benchchem.com/product/b1681551?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681551?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Handling
Schisantherin B

Wear Appropriate PPE
(Lab Coat, Gloves, Goggles)

Categorize Waste
(Solid vs. Liquid)

Collect Solid Waste in
Labeled, Sealed Container

Solid Waste

Collect Liquid Waste in
Labeled, Leak-Proof Container

Liquid Waste

Decontaminate Surfaces
and Equipment

Arrange for Disposal via
EHS or Licensed Contractor

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Schisantherin B.
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By adhering to these procedures, laboratory personnel can ensure the safe handling and

disposal of Schisantherin B, minimizing risks and promoting a secure research environment.

Always consult your institution's specific safety guidelines and EHS office for any additional

requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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